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Compound of Interest

Compound Name: Lauroylsarcosine

Cat. No.: B1583730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biodegradability and environmental
impact of Lauroylsarcosine and its widely used salt, Sodium Lauroyl Sarcosinate. Derived
from the natural amino acid sarcosine and a fatty acid, this anionic surfactant is recognized for
its favorable environmental profile, characterized by ready biodegradability and low potential for
bioaccumulation. This document synthesizes key quantitative data, details experimental
methodologies, and visualizes critical pathways to support environmental risk assessments and
promote the formulation of sustainable products.

Biodegradability Assessment

Lauroylsarcosine is classified as a readily biodegradable substance, indicating its capacity for
rapid and complete breakdown by microorganisms in aquatic environments.[1][2] This
degradation is a critical factor in minimizing its environmental footprint.

Aerobic Biodegradability

Studies conducted under aerobic conditions have consistently demonstrated the ready
biodegradability of Sodium Lauroyl Sarcosinate. One study, following the OECD 301D (Closed
Bottle Test) guideline, reported an 82% degradation of Sodium Lauroyl Sarcosinate within 28
days. The US Environmental Protection Agency (EPA) also categorizes Sodium Lauroyl
Sarcosinate as a substance that undergoes rapid biodegradation.[1]
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Table 1: Aerobic Biodegradability of Sodium Lauroyl Sarcosinate

Test Guideline Duration Result Classification
) Readily
OECD 301D 28 days 82% degradation )
Biodegradable

Anaerobic Biodegradability

The European Union Ecolabel program reports that Sodium Lauroyl Sarcosinate is also
degradable under anaerobic conditions, further highlighting its comprehensive breakdown in
various environmental compartments.[2]

Environmental Fate and Bioaccumulation

The environmental fate of a substance is governed by its potential to persist, bioaccumulate,
and transport in the environment. Lauroylsarcosine exhibits properties that suggest a low
environmental risk in these respects.

Bioaccumulation Potential

Bioaccumulation is the process by which a substance is absorbed by an organism from water
and food at a rate greater than that at which it is lost. The octanol-water partition coefficient
(Log Kow) is a key indicator of a substance's potential to bioaccumulate. A low Log Kow value
suggests a lower propensity for bioaccumulation. For Sodium Lauroyl Sarcosinate, the
estimated Log Kow is 0.37, indicating a low potential for bioconcentration in aquatic organisms.

[1]

Table 2: Physicochemical Properties and Bioaccumulation Potential of Sodium Lauroyl
Sarcosinate

Parameter Value Interpretation
Log Kow 0.37[1] Low bioaccumulation potential
Water Solubility 456.4 g/L[1] High
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Environmental Distribution

Once released into the environment, the majority of Sodium Lauroyl Sarcosinate is expected to
partition to water due to its high water solubility.[1] Its low estimated log Koc values (0.313 to
2.252) suggest minimal sorption to soil and sediments.[1]

Ecotoxicity Profile

While Lauroylsarcosine is readily biodegradable, it is important to assess its potential toxicity
to aquatic organisms. It has been characterized as moderately toxic to aquatic life.[1]

Table 3: Acute Ecotoxicity of Sodium Lauroyl Sarcosinate

Organism Test Guideline  Duration Endpoint Value (mgIL)
Fish (Danio rerio)) OECD 203 96 hours LC50 107[1]
Invertebrate

OECD 202 48 hours EC50 29.7[3]

(Daphnia magna)

Algae
(Pseudokirchneri  OECD 201 72 hours EC50

ella subcapitata)

Data not

available

LC50 (Lethal Concentration, 50%): The concentration of a substance that is lethal to 50% of
the test organisms within a specified time. EC50 (Effective Concentration, 50%): The
concentration of a substance that causes a specified effect in 50% of the test organisms within
a specified time (e.g., immobilization for daphnia).

Experimental Protocols

To ensure the reliability and comparability of environmental data, standardized testing
guidelines are followed. The following sections detail the methodologies for the key
experiments cited in this guide.

OECD 301D: Ready Biodegradability — Closed Bottle
Test
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This test method evaluates the ready biodegradability of a substance in an aerobic aqueous
medium by measuring the consumption of dissolved oxygen.

 Principle: A solution of the test substance in a mineral medium is inoculated with a small
number of microorganisms from a mixed population (e.g., activated sludge). The test is
carried out in completely filled, closed bottles in the dark at a constant temperature. The
degradation is followed by measuring the dissolved oxygen concentration over a 28-day
period. The percentage of biodegradation is calculated as the ratio of the biochemical
oxygen demand (BOD) to the theoretical oxygen demand (ThOD).[4][5]

e Test Conditions:

o

Inoculum: Mixed population of microorganisms (e.g., from a sewage treatment plant).[5]

[¢]

Test Concentration: Typically 2-5 mg/L of the test substance.[6]

[¢]

Temperature: 20 + 1°C.[7]

[e]

Duration: 28 days.[5]

o

Parameters Measured: Dissolved oxygen.[4]

o Pass Level for Ready Biodegradability: = 60% of ThOD within a 10-day window, which itself
is within the 28-day test period.[5]

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test fish species
over a short exposure period.

e Principle: Fish are exposed to the test substance in a static or semi-static system for 96
hours. Mortalities are recorded at 24, 48, 72, and 96 hours. The LC50 is calculated at the
end of the exposure period.[3][9]

e Test Conditions:

o Test Organism:Danio rerio (zebrafish) is a commonly used species.[8]
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o Exposure Duration: 96 hours.[8][9]
o Test Concentrations: A range of concentrations and a control group.[9]

o Parameters Observed: Mortality and any abnormal behavioral or physical changes.[10]

OECD 202: Daphnia sp., Acute Immobilisation Test

This test assesses the acute toxicity of a substance to the freshwater invertebrate, Daphnia

magna.

e Principle: Young daphnids (less than 24 hours old) are exposed to the test substance for 48
hours. The endpoint is immobilization, defined as the inability to swim within 15 seconds after
gentle agitation. The EC50 for immobilization is determined.[2][11]

» Test Conditions:
o Test Organism:Daphnia magna.[2]
o Exposure Duration: 48 hours.[11]
o Test Concentrations: A series of concentrations and a control.[11]

o Endpoint: Immobilization.[2][11]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test evaluates the effect of a substance on the growth of freshwater algae.

 Principle: Exponentially growing cultures of a selected algal species are exposed to the test
substance in a nutrient-rich medium for 72 hours. The inhibition of growth is measured by
changes in cell density or biomass compared to a control. The EC50 for growth inhibition is
calculated.[12][13]

e Test Conditions:

o Test Organism:Pseudokirchneriella subcapitata is a commonly used green alga.[14]
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o Exposure Duration: 72 hours.[12][13]
o Test Concentrations: A range of concentrations and a control.[13]

o Endpoint: Inhibition of growth (cell count or biomass).[14]

Biodegradation Pathway

The primary mechanism for the biodegradation of Lauroylsarcosine is hydrolysis, which
breaks the amide bond. This initial step is followed by the further degradation of the resulting

products.

Hydrolysis of Lauroylsarcosine

The enzymatic hydrolysis of Lauroylsarcosine yields lauric acid (a fatty acid) and sarcosine
(N-methylglycine). Both of these breakdown products are naturally occurring and are readily

metabolized by microorganisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1583730?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583730?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Sodium Lauroylsarcosinate or Sarkosyl BP Ph Eur Manufacturers, SDS [mubychem.com]
. shop.fera.co.uk [shop.fera.co.uk]

. sigmaaldrich.com [sigmaaldrich.com]

. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]

. contractlaboratory.com [contractlaboratory.com]

. downloads.regulations.gov [downloads.regulations.gov]

. pubdata.leuphana.de [pubdata.leuphana.de]

. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

°
© (0] ~ » &) faN w N -

. oecd.org [oecd.org]

» 10. Revision of the Fish Acute Toxicity Testing Guideline OECD 203 | ibacon GmbH
[ibacon.com]

e 11. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
e 12. biotecnologiebt.it [biotecnologiebt.it]
e 13. oecd.org [oecd.org]

e 14. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH
[ibacon.com]
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impact-of-lauroylsarcosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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